Methyl (4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)carbamate

• IUPAC Name: methyl N-[4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C17H20N4O3S/c1-24-17(23)19-16-18-13(12-25-16)11-15(22)21-9-7-20(8-10-21)14-5-3-2-4-6-14/h2-6,12H,7-11H2,1H3,(H,18,19,23)
• InChI Key: SERWQECAJWUDOF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=NC(=CS1)CC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C17H20N4O3S
• Molecular Weight: 360.4 g/mol

Description

The compound is a derivative of carbamate and contains a phenylpiperazine moiety. Phenylpiperazine is a common structural motif found in pharmaceuticals, partly due to its ability to positively modulate the pharmacokinetic properties of a drug substance. It can be found in biologically active compounds for a variety of disease states.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized via a multi-step protocol. The incorporation of the piperazine heterocycle into biologically active compounds can be accomplished through a Mannich reaction.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) experiments.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using techniques such as NMR. The compound’s molecular weight and formula could be determined through these analyses.

Scientific Research Applications

Anticancer Research

• Significance : DHPMs have been investigated for their pharmacological effects, particularly in anticancer drug development. .

Heterocyclic Chemistry

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Drug Discovery

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Green Chemistry

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Ultrasound-Assisted Synthesis

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Enamino Amides and Pyrrole Derivatives

• Single Product Synthesis : LaSOM® 293’s precursor, 2-methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylic acid phenylamide, was obtained as a single product. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to interact with a variety of biological targets, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been shown to interact with their targets in a variety of ways, leading to diverse biological activities . The compound’s interaction with its targets could lead to changes at the molecular and cellular levels, affecting various biochemical pathways.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The pharmacokinetic profile of similar compounds, such as alpha1-adrenergic receptor antagonists, has been studied . These studies could provide insights into the potential ADME properties of the compound, which would impact its bioavailability.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .